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Compound of Interest

Compound Name: Jacaranone

Cat. No.: B1672724 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety protocols, operational plans, and disposal

guidance for handling Jacaranone. Given its classification as a cytotoxic semibenzoquinone,

all handling must be conducted with stringent safety measures to minimize exposure and

ensure a safe laboratory environment. The following information is based on the known

biological activities of Jacaranone and general safety protocols for cytotoxic and quinone-class

compounds, as a specific Safety Data Sheet (SDS) is not readily available.

Hazard Summary and Key Data
Jacaranone is a naturally occurring compound that has demonstrated cytotoxic and

antiproliferative activities.[1][2] While specific hazard statements for Jacaranone are not

formally established, its cytotoxic nature necessitates handling it as a hazardous substance.

Based on compounds with similar structures and activities, the primary hazards are expected to

be:

Acute Toxicity: Harmful if swallowed.

Skin Corrosion/Irritation: May cause skin irritation and potential allergic skin reactions.

Serious Eye Damage/Irritation: May cause serious eye irritation.

Respiratory Irritation: Inhalation of dust or aerosols may cause respiratory tract irritation.
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Aquatic Hazard: Potential for long-lasting harmful effects to aquatic life.

Quantitative Data for Jacaranone

Property Value Source

Molecular Formula C₉H₁₀O₄ --INVALID-LINK--

Molecular Weight 182.17 g/mol --INVALID-LINK--

CAS Number 60263-07-2 --INVALID-LINK--

Appearance Not Determined -

Melting Point Not Determined -

Boiling Point Not Determined -

Solubility Not Determined -

XLogP3 0.2 --INVALID-LINK--

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory when working with Jacaranone. The following

table summarizes the minimum recommended PPE.
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Protection Type Specification Rationale

Hand Protection

Double-gloving with chemical-

resistant gloves (e.g., nitrile).

Change gloves immediately

upon contamination.

To prevent skin contact with

the cytotoxic compound.

Eye and Face Protection

ANSI-approved safety glasses

with side shields are the

minimum requirement. A full-

face shield should be worn in

conjunction with goggles when

there is a risk of splashes.

To protect eyes and face from

splashes and aerosols.

Body Protection

A disposable, fluid-resistant

gown with long sleeves and

tight-fitting cuffs.

To protect skin and personal

clothing from contamination.

Respiratory Protection

All handling of solid

Jacaranone or its solutions

should be conducted within a

certified chemical fume hood

or a Class II Biosafety Cabinet

(BSC). If there is a risk of

generating airborne powder

and engineering controls are

insufficient, a fit-tested N95 or

higher respirator is advised.

To prevent inhalation of

hazardous aerosols or fine

powders.

Foot Protection Closed-toe shoes.
To protect feet from spills and

falling objects.

Operational Plan: Step-by-Step Handling Procedures
A systematic approach is crucial for the safe handling of Jacaranone from receipt to disposal.

3.1. Pre-Experiment Preparation
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Conduct a Risk Assessment: Before any new procedure, perform a thorough risk

assessment.

Verify Engineering Controls: Ensure a certified chemical fume hood or Class II Biosafety

Cabinet is fully operational.

Assemble Materials: Gather all necessary PPE and spill kit materials.

Emergency Preparedness: Locate the nearest emergency eyewash station and safety

shower.

3.2. Handling and Experimentation

Don PPE: Put on all required PPE before entering the designated handling area.

Controlled Environment: Conduct all manipulations of Jacaranone (weighing, dissolving,

and aliquoting) within a chemical fume hood or BSC to minimize exposure.

Prevent Aerosolization: Handle the compound carefully to avoid generating dust or aerosols.

Secondary Containment: When transporting Jacaranone solutions, use sealed, secondary

containers to prevent spills.

3.3. Post-Experiment Procedures

Decontamination: Decontaminate all work surfaces with an appropriate cleaning agent (e.g.,

70% ethanol followed by a suitable detergent).

PPE Removal: Remove PPE in the designated area, ensuring no cross-contamination.

Dispose of disposable PPE as cytotoxic waste.

Hand Washing: Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan
Proper disposal of Jacaranone and any contaminated materials is essential to prevent

environmental contamination and ensure regulatory compliance.
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4.1. Waste Segregation

Solid Waste: Collect unused Jacaranone powder and grossly contaminated items (e.g.,

weighing paper, contaminated paper towels) in a dedicated, clearly labeled hazardous waste

container.

Liquid Waste: Collect all solutions containing Jacaranone in a separate, sealed, and clearly

labeled hazardous waste container.

Sharps Waste: Needles, syringes, or other sharps contaminated with Jacaranone must be

disposed of in a designated sharps container for hazardous chemical waste.

4.2. Labeling and Storage

All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name

"Jacaranone," and the approximate concentration and quantity.

Store sealed hazardous waste containers in a designated and secure satellite accumulation

area within the laboratory.

4.3. Final Disposal

Arrange for the collection of the hazardous waste by your institution's Environmental Health

and Safety (EHS) office or a licensed hazardous waste disposal contractor.

Never dispose of Jacaranone down the drain or in the regular trash.

Emergency Procedures
5.1. Spills

Evacuate and Secure: Evacuate the immediate area and restrict access.

Don Full PPE: Wear full PPE, including respiratory protection if necessary.

Contain the Spill: Use a chemical spill kit with absorbent material to contain the spill.
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Clean and Decontaminate: Carefully collect the absorbed material and any contaminated

debris into a labeled hazardous waste container. Decontaminate the spill area with a suitable

solvent or cleaning solution, followed by a final rinse. All cleanup materials must be disposed

of as hazardous waste.

Report: Report the spill to the appropriate safety personnel.

5.2. Personnel Exposure

Skin Contact: Immediately remove contaminated clothing and wash the affected area with

soap and copious amounts of water for at least 15 minutes.

Eye Contact: Immediately flush the eyes with an eyewash station for at least 15 minutes,

holding the eyelids open.

Inhalation: Move the affected person to fresh air.

Ingestion: Do not induce vomiting.

Seek Immediate Medical Attention in all cases of exposure.

Visual Workflow for Handling Jacaranone
The following diagram illustrates the standard operational workflow for safely handling

Jacaranone in a laboratory setting.
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Jacaranone Handling Workflow
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Caption: Workflow for the safe handling of Jacaranone, from preparation to disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1672724?utm_src=pdf-body-img
https://www.benchchem.com/product/b1672724?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672724?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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